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Compound of Interest

5-(Dimethylaminomethyl)furfuryl
Compound Name:
alcohol hydrochloride

Cat. No. B118251

For Researchers, Scientists, and Drug Development Professionals
Introduction:

5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride is a versatile furan derivative that
serves as a key building block in the synthesis of various pharmaceutical compounds. Its
bifunctional nature, possessing both a reactive hydroxyl group and a dimethylaminomethyl side
chain, makes it a valuable intermediate for introducing the furan moiety into larger molecules.
This document provides detailed application notes and experimental protocols for the use of 5-
(Dimethylaminomethyl)furfuryl alcohol hydrochloride, with a primary focus on its well-
established role in the synthesis of the Hz-histamine receptor antagonist, Ranitidine.

Physicochemical Properties

Property Value Reference
CAS Number 81074-81-9 [1]
Molecular Formula CsH14CINO:2 [1]
Molecular Weight 191.66 g/mol [1]
Alternate Name Ranitidine Impurity F HCI [1]
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Application: Synthesis of Ranitidine

5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride is a crucial precursor in the
industrial synthesis of Ranitidine, a widely used medication for the treatment of peptic ulcer
disease and gastroesophageal reflux disease (GERD). The synthesis involves a two-step
process: conversion of the alcohol to a more reactive intermediate, followed by coupling with a
second key fragment.

Synthetic Pathway Overview

The overall synthetic scheme for Ranitidine starting from 5-(Dimethylaminomethyl)furfuryl
alcohol is outlined below. The initial step involves the conversion of the furfuryl alcohol to a
chloromethylfuran derivative, which then reacts with N-(2-mercaptoethyl)-N'-methyl-2-nitro-1,1-
ethenediamine to yield Ranitidine.[2][3]
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N-(2-mercaptoethyl)-N'-methyl-
2-nitro-1,1-ethenediamine

SOClz

5-(Dimethylaminomethyl)furfuryl alcohol Chlorination 5-[(Dimethylamino)methyl]-2- Coupling Ranitidine
hydrochloride (chloromethyl)furan hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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